3-Bromo-4-(4-methylphenyl)thiophene

• Molecular Formula: C11H9BrS
• Molecular Weight: 253.16 g/mol
• IUPAC Name: 3-bromo-4-(4-methylphenyl)thiophene
• InChI: InChI=1S/C11H9BrS/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12/h2-7H,1H3
• InChI Key: IIURKSVGXRMKON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC=C2Br

Description

3-Bromo-4-(4-methylphenyl)thiophene is a useful research compound. Its molecular formula is C11H9BrS and its molecular weight is 253.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Through a solution of p-tolyltrimethyltin (3.17 g, 12.4 mmol) in dry toluene (8 mL) was bubbled N2 for 5 min to degas the solution. To this was added 3,4-dibromothiophene (2.31 g, 9.56 mmol) and a catalytic amount of Pd(PPh3)4 (552 mg, 5 mol %). The reaction mixture was brought to reflux (120° C.) and left overnight. The reaction was cooled to rt and the toluene was replaced by EtOAc. The insoluable salts were removed by filtration through a plug of celite. The product was purified by flash chromatography on a silica column eluting with hexane to afford 1.09 g (45%) of the titled compound as a clear, colorless oil.